Cas no 1806854-98-7 (4-Bromo-2-cyano-6-(trifluoromethoxy)aniline)

• Product Name: 4-Bromo-2-cyano-6-(trifluoromethoxy)aniline
• CAS No: 1806854-98-7
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4974469
• Update Time: 2025-06-10

4-Bromo-2-cyano-6-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-6-(trifluoromethoxy)aniline

• Inchi： 1S/C8H4BrF3N2O/c9-5-1-4(3-13)7(14)6(2-5)15-8(10,11)12/h1-2H,14H2
• InChI Key： ILEZJKATDKPHTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.4
• Topological Polar Surface Area: 59

Additional information on 4-Bromo-2-cyano-6-(trifluoromethoxy)aniline

Comprehensive Overview of 4-Bromo-2-cyano-6-(trifluoromethoxy)aniline (CAS No. 1806854-98-7)

4-Bromo-2-cyano-6-(trifluoromethoxy)aniline (CAS No. 1806854-98-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromo-substituted aromatic ring with a cyano group and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and lipophilicity-enhancing properties can improve bioavailability and target binding.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their stability and metabolic resistance in medicinal chemistry. 4-Bromo-2-cyano-6-(trifluoromethoxy)aniline aligns with this trend, as the trifluoromethoxy group is known to enhance pharmacokinetic profiles. This compound is often searched alongside terms like "fluorinated aniline derivatives" and "building blocks for drug synthesis," reflecting its relevance in modern organic synthesis. Its CAS No. 1806854-98-7 is frequently queried in chemical databases, underscoring its importance in industrial and academic settings.

The synthetic utility of 4-Bromo-2-cyano-6-(trifluoromethoxy)aniline extends to materials science, where its cyano group can participate in polymerization or cross-coupling reactions. This adaptability makes it a valuable precursor for advanced materials, such as liquid crystals or conductive polymers. Additionally, its bromo substituent offers a handle for further functionalization via palladium-catalyzed couplings, a topic frequently explored in peer-reviewed journals and patent literature.

Environmental and regulatory considerations are also critical when discussing halogenated aromatic compounds. While 4-Bromo-2-cyano-6-(trifluoromethoxy)aniline is not classified as hazardous under current guidelines, researchers emphasize sustainable synthesis routes to minimize waste. Queries like "green synthesis of bromo-anilines" and "biodegradability of fluorinated compounds" highlight growing consumer and industry focus on eco-friendly chemistry.

From a commercial perspective, suppliers of 4-Bromo-2-cyano-6-(trifluoromethoxy)aniline often highlight its high purity (>98%) and compatibility with automated synthesis platforms. These attributes cater to the pharmaceutical industry's need for scalable and reproducible intermediates. The compound's CAS No. 1806854-98-7 serves as a unique identifier in procurement systems, ensuring precise sourcing for global R&D teams.

In summary, 4-Bromo-2-cyano-6-(trifluoromethoxy)aniline represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from drug development to advanced materials—make it a subject of enduring interest. As research into fluorinated and cyano-functionalized compounds expands, this compound will likely remain a cornerstone in cutting-edge chemical design.